5-Bromo-2-propyl-pyridine

• Molecular Formula: C8H10BrN
• Molecular Weight: 200.08 g/mol
• IUPAC Name: 5-bromo-2-propylpyridine
• InChI: InChI=1S/C8H10BrN/c1-2-3-8-5-4-7(9)6-10-8/h4-6H,2-3H2,1H3
• InChI Key: DQXGXJPJYKVJAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=C(C=C1)Br

Description

5-Bromo-2-propyl-pyridine (C₈H₁₀BrN) is a brominated pyridine derivative featuring a bromine atom at the 5-position and a propyl group at the 2-position of the pyridine ring. Brominated pyridines are widely used in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric effects, which influence reactivity and binding interactions .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents on the pyridine ring significantly alter electronic distribution, solubility, and reactivity. Below is a comparison with key analogs:

Compound	Substituents	Molecular Formula	Key Properties/Applications	Reference
5-Bromo-2-propyl-pyridine	Br (C5), propyl (C2)	C₈H₁₀BrN	Predicted higher lipophilicity due to propyl group; potential intermediate in drug synthesis	Inferred
2-Bromo-3-methylpyridine	Br (C2), methyl (C3)	C₆H₆BrN	Used in cross-coupling reactions; moderate solubility in organic solvents
5-Bromo-N-phenyl-2-pyridinamine	Br (C5), NHPh (C2)	C₁₁H₉BrN₂	Phenylamino group enhances π-π stacking; applications in ligand design
5-Bromo-2-chloropyrimidin-4-amine	Br (C5), Cl (C2), NH₂ (C4)	C₄H₃BrClN₃	Chlorine and amino groups increase polarity; used in crystallography studies
5-Bromo-2-isopropoxypyrimidine	Br (C5), O-iPr (C2)	C₇H₉BrN₂O	Isopropoxy group improves solubility; intermediate in agrochemical synthesis

Key Observations :

• Electronic Effects : Bromine at the 5-position (meta to the nitrogen) withdraws electrons, reducing the basicity of the pyridine nitrogen compared to unsubstituted pyridine. The propyl group at C2 donates electrons weakly via induction, slightly offsetting bromine’s electron-withdrawing effect .

Implications for 5-Bromo-2-propyl-pyridine :

• Likely synthesized via alkylation of 5-bromo-2-hydroxypyridine with propyl halides or Grignard reagents.
• The propyl group may facilitate nucleophilic aromatic substitution at C2 or C6 due to its electron-donating nature .

Recommendations for 5-Bromo-2-propyl-pyridine :

• Assume GHS hazard categories (e.g., H315, H319 for skin/eye irritation) based on structural analogs.
• Use fume hoods and avoid direct contact .